N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide

• IUPAC Name: N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C18H23N3O2/c22-17(19-14-18(23)10-3-1-2-4-11-18)15-6-8-16(9-7-15)21-13-5-12-20-21/h5-9,12-13,23H,1-4,10-11,14H2,(H,19,22)
• InChI Key: OKDLFZGABBOQFI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CNC(=O)C2=CC=C(C=C2)N3C=CC=N3)O
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a synthetic compound that has been synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The exact mechanism of action of N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide can reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to reduce pain and inflammation in animal models of arthritis and other inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide in lab experiments is its ability to selectively inhibit cyclooxygenase enzymes without affecting other cellular processes. However, its limited solubility in aqueous solutions can make it challenging to work with in certain experimental setups.

Future Directions

There are several potential future directions for the study of N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide. One area of interest is its potential use in the treatment of chronic pain and inflammatory disorders. Further studies are needed to determine its efficacy and safety in human subjects. Additionally, its potential use as a tool for studying the role of cyclooxygenase enzymes in various physiological processes warrants further investigation.

Synthesis Methods

The synthesis of N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide involves the reaction of 4-pyrazol-1-ylbenzoic acid with 1-chloromethylcycloheptane in the presence of a base. The resulting intermediate is then reacted with hydroxylamine hydrochloride to form the final product.

Scientific Research Applications

N-[(1-hydroxycycloheptyl)methyl]-4-pyrazol-1-ylbenzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders.